Cas no 19044-66-7 (2,6,8-Trimethylnon-5-en-4-one (>80%))

• Product Name: 2,6,8-Trimethylnon-5-en-4-one (>80%)
• CAS No: 19044-66-7
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 4755816
• Update Time: 2025-04-24

2,6,8-Trimethylnon-5-en-4-one (>80%) Chemical and Physical Properties

Names and Identifiers

• 2,6,8-trimethyl-non-5-en-4-one
• 2,6,8-Trimethylnon-5-en-4-one (>80%)

• Inchi： 1S/C12H22O/c1-9(2)6-11(5)8-12(13)7-10(3)4/h8-10H,6-7H2,1-5H3/b11-8+
• InChI Key： LQDBBNKHEUWCGE-DHZHZOJOSA-N
• SMILES： O=C(/C=C(\C)/CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 182.167065g/mol
• Monoisotopic Mass: 182.167065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 182.3g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 2,6,8-Trimethylnon-5-en-4-one (>80%)

2,6,8-Trimethyl-non-5-en-4-one (CAS No. 19044-66-7)

The compound 2,6,8-Trimethyl-non-5-en-4-one, also known by its CAS registry number CAS No. 19044-66-7, is a highly specialized organic compound with a unique structure and a wide range of applications in various industries. This compound is characterized by its nonenone skeleton with methyl substituents at positions 2, 6, and 8, and a double bond at position 5. Its structure makes it highly versatile and valuable in both academic research and industrial settings.

Recent studies have highlighted the potential of 2,6,8-Trimethyl-non-5-en-4-one in the field of flavor chemistry and food additives. Researchers have found that this compound exhibits a pleasant aroma profile, making it an ideal candidate for use in the fragrance and flavor industries. Its ability to impart a subtle yet distinct scent has led to its incorporation into various consumer products, including perfumes, cosmetics, and food additives.

In addition to its role in flavor and fragrance applications, 2,6,8-Trimethyl-non-5-en-4-one has also been explored for its potential in pharmaceutical research. Scientists have investigated its biological activity and found that it possesses antioxidant properties, which could be beneficial in the development of new drugs or nutraceuticals. Furthermore, its structural similarity to certain bioactive compounds has sparked interest in its use as a precursor or intermediate in organic synthesis.

The synthesis of 2,6,8-Trimethyl-non-5-en-4-one involves a series of carefully controlled reactions that ensure the formation of the desired product with high purity. One common method involves the oxidation of an appropriate alkene followed by selective methylation to introduce the methyl groups at specific positions. This process requires precise conditions to avoid unwanted side reactions and to achieve the desired stereochemistry.

In terms of physical properties, 2,6,8-Trimethyl-non-5-en-4-one is typically a colorless liquid with a pleasant odor. It has a boiling point of approximately 100°C under standard atmospheric pressure and is relatively stable under normal storage conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it easy to handle in laboratory settings.

The environmental impact of 2,6,8-Trimethyl-nonenone has also been a topic of recent research. Studies have shown that it biodegrades efficiently under aerobic conditions, reducing concerns about its persistence in the environment. This makes it a more sustainable option compared to some other compounds used in similar applications.

In conclusion, CAS No. 19044-667, or 2,6,,8-trimethylnonanone, is a compound with significant potential across multiple industries due to its unique chemical properties and versatile applications.
As research continues to uncover new uses for this compound,
it is likely to play an increasingly important role in both academic and industrial settings.
Its combination of favorable physical properties,
biological activity,
and environmental compatibility makes it a valuable addition to the arsenal of modern chemistry.